Cas no 884497-52-3 ((6-chloropyrazin-2-yl)thioacetic Acid)
(6-chloropyrazin-2-yl)thioacetic Acid Chemical and Physical Properties
Names and Identifiers
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- 2-((6-Chloropyrazin-2-yl)thio)acetic acid
- [(6-chloropyrazin-2-yl)sulfanyl]acetic acid
- [(6-chloropyrazin-2-yl)thio]acetic acid(SALTDATA: FREE)
- CHEMBRDG-BB 5631227
- 2-[(6-Chloro-2-pyrazinyl)thio]acetic acid (ACI)
- Acetic acid, [(6-chloropyrazinyl)thio]- (9CI)
- 2-[(6-Chloropyrazin-2-yl)sulfanyl]acetic acid
- [(6-Chloropyrazin-2-yl)thio]acetic acid
- 884497-52-3
- DB-353708
- G91124
- AKOS006340210
- 2-(6-chloropyrazin-2-yl)sulfanylacetic Acid
- CS-0364179
- [(6-Chloro-2-pyrazinyl)sulfanyl]acetic acid, AldrichCPR
- BS-38613
- MFCD01202029
- [(6-Chloro-2-pyrazinyl)thio]acetic acid
- (6-chloropyrazin-2-yl)thioacetic Acid
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- MDL: MFCD01202029
- Inchi: 1S/C6H5ClN2O2S/c7-4-1-8-2-5(9-4)12-3-6(10)11/h1-2H,3H2,(H,10,11)
- InChI Key: YVZDYMPVZRGXHO-UHFFFAOYSA-N
- SMILES: O=C(CSC1C=NC=C(Cl)N=1)O
Computed Properties
- Exact Mass: 203.97600
- Monoisotopic Mass: 203.9760263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 88.4Ų
Experimental Properties
- PSA: 88.38000
- LogP: 1.30670
(6-chloropyrazin-2-yl)thioacetic Acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(6-chloropyrazin-2-yl)thioacetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B406343-2.5mg |
[(6-chloropyrazin-2-yl)thio]acetic Acid |
884497-52-3 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B406343-5mg |
[(6-chloropyrazin-2-yl)thio]acetic Acid |
884497-52-3 | 5mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B406343-25mg |
[(6-chloropyrazin-2-yl)thio]acetic Acid |
884497-52-3 | 25mg |
$ 80.00 | 2022-06-07 | ||
| abcr | AB220437-250 mg |
[(6-Chloro-2-pyrazinyl)thio]acetic acid; 95% |
884497-52-3 | 250 mg |
€204.20 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y1248979-50mg |
[(6-chloropyrazin-2-yl)thio]acetic acid |
884497-52-3 | 95% | 50mg |
$215 | 2023-05-17 | |
| Chemenu | CM463583-50mg |
[(6-chloropyrazin-2-yl)thio]acetic acid |
884497-52-3 | 95%+ | 50mg |
$135 | 2023-01-18 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B300947-10mg |
(6-chloropyrazin-2-yl)thioacetic Acid |
884497-52-3 | 95% | 10mg |
¥224.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B300947-250mg |
(6-chloropyrazin-2-yl)thioacetic Acid |
884497-52-3 | 95% | 250mg |
¥2744.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B300947-50mg |
(6-chloropyrazin-2-yl)thioacetic Acid |
884497-52-3 | 95% | 50mg |
¥775.90 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1248979-1g |
[(6-chloropyrazin-2-yl)thio]acetic acid |
884497-52-3 | 95% | 1g |
$255 | 2024-06-06 |
(6-chloropyrazin-2-yl)thioacetic Acid Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on (6-chloropyrazin-2-yl)thioacetic Acid
Research Briefing on (6-chloropyrazin-2-yl)thioacetic Acid (CAS: 884497-52-3) and Its Applications in Chemical Biology and Pharmaceutical Research
The compound (6-chloropyrazin-2-yl)thioacetic Acid (CAS: 884497-52-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging roles in drug discovery and development.
Recent studies have highlighted the versatility of (6-chloropyrazin-2-yl)thioacetic Acid as a key intermediate in the synthesis of novel heterocyclic compounds. Its reactive thioacetic moiety and chloropyrazine core make it a valuable building block for the development of pharmacologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of pyrazine-based kinase inhibitors, showing promising activity against several cancer-related targets.
In the context of antimicrobial research, (6-chloropyrazin-2-yl)thioacetic Acid has shown potential as a precursor for novel antibacterial agents. A team at the University of Cambridge recently reported its incorporation into a series of thiazole hybrids that exhibited potent activity against drug-resistant Staphylococcus aureus strains (MIC values ranging from 0.5-2 μg/mL). The mechanism appears to involve disruption of bacterial cell wall synthesis through inhibition of key enzymes in the peptidoglycan biosynthesis pathway.
From a chemical biology perspective, the compound's ability to undergo facile nucleophilic substitution at the 6-position while maintaining stability of the thioacetic acid group makes it particularly valuable for bioconjugation applications. Researchers at MIT have recently developed a novel protein labeling technique utilizing this compound as a thiol-reactive handle, enabling site-specific modification of cysteine residues in complex biological systems.
In pharmaceutical formulation studies, the physicochemical properties of (6-chloropyrazin-2-yl)thioacetic Acid have been extensively characterized. Its moderate water solubility (23 mg/mL at pH 7.4, 25°C) and logP value of 1.8 suggest favorable drug-like properties. Recent formulation work has focused on developing stable salt forms to enhance bioavailability, with the sodium salt showing particular promise in preclinical pharmacokinetic studies.
Safety and toxicology assessments of this compound are currently underway, with preliminary data from rodent studies indicating an acceptable safety profile at therapeutic doses (NOAEL > 100 mg/kg/day in rats). However, researchers caution that the chloropyrazine moiety may require structural optimization to mitigate potential metabolic liabilities identified in human liver microsome studies.
Looking forward, the unique chemical properties of (6-chloropyrazin-2-yl)thioacetic Acid position it as a valuable tool in medicinal chemistry. Current research directions include its application in PROTAC design, where its bifunctional nature could enable novel linker strategies, and in the development of covalent inhibitors targeting challenging therapeutic targets. The compound's CAS number (884497-52-3) has become increasingly prevalent in patent applications, suggesting growing commercial interest in its pharmaceutical applications.
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